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Compound of Interest

Compound Name: N-Ethylacetanilide

Cat. No.: B1213863 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
N-Ethylacetanilide is a chemical compound with applications as an intermediate in organic

synthesis, particularly in the pharmaceutical and dye industries. It is structurally characterized

by an ethyl group and an acetyl group attached to the nitrogen atom of an aniline molecule.

This document provides a detailed protocol for the laboratory-scale synthesis of N-
Ethylacetanilide via the acetylation of N-ethylaniline using acetic anhydride. The procedure

outlined is a standard and efficient method for obtaining this compound.

Reaction Scheme
The synthesis involves the nucleophilic acyl substitution reaction between N-ethylaniline and

acetic anhydride.

N-Ethylaniline + Acetic Anhydride → N-Ethylacetanilide + Acetic Acid

Materials and Equipment
Reagents:

N-Ethylaniline (C₈H₁₁N)

Acetic Anhydride ((CH₃CO)₂O)
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Hydrochloric Acid (HCl, concentrated)

Sodium Acetate (CH₃COONa)

Ethanol (C₂H₅OH)

Activated Charcoal

Distilled Water

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle or water bath

Magnetic stirrer and stir bar

Beakers

Erlenmeyer flasks

Graduated cylinders

Buchner funnel and filter flask

Filter paper

Melting point apparatus

Standard laboratory glassware

Experimental Protocol
1. Reaction Setup:
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In a round-bottom flask equipped with a magnetic stir bar, combine N-ethylaniline and a

dilute solution of hydrochloric acid.

In a separate beaker, prepare a solution of sodium acetate in water.

2. Acetylation:

To the stirred solution of N-ethylaniline hydrochloride, slowly add acetic anhydride.

Subsequently, add the sodium acetate solution to the reaction mixture.

The reaction is exothermic; maintain the temperature by cooling the flask in an ice bath if

necessary.

After the addition is complete, continue stirring the mixture at room temperature for a

designated period to ensure the completion of the reaction.

3. Isolation of Crude Product:

Pour the reaction mixture into a beaker containing ice-cold water to precipitate the crude N-
Ethylacetanilide.

Collect the solid product by vacuum filtration using a Buchner funnel.

Wash the crude product with cold water to remove any unreacted starting materials and

water-soluble byproducts.

4. Purification by Recrystallization:

Transfer the crude N-Ethylacetanilide to an Erlenmeyer flask.

Add a minimal amount of a suitable solvent, such as ethanol or an ethanol-water mixture,

and heat the mixture until the solid dissolves completely.[1]

If the solution is colored, add a small amount of activated charcoal and heat for a few

minutes.[1]
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Perform a hot gravity filtration to remove the activated charcoal and any other insoluble

impurities.[1]

Allow the filtrate to cool slowly to room temperature, followed by further cooling in an ice bath

to induce crystallization.[1]

Collect the purified crystals by vacuum filtration and wash them with a small amount of the

cold recrystallization solvent.[1]

5. Drying and Characterization:

Dry the purified crystals of N-Ethylacetanilide in a desiccator or a vacuum oven.[1]

Determine the melting point of the dried product and compare it with the literature value.

Calculate the percentage yield of the synthesized compound.

Data Presentation
Table 1: Physical Properties of Key Compounds

Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

Melting Point
(°C)

Boiling Point
(°C)

N-Ethylaniline C₈H₁₁N 121.18 -63 205

Acetic Anhydride C₄H₆O₃ 102.09 -73 140

N-

Ethylacetanilide
C₁₀H₁₃NO 163.22 55 245.4

Table 2: Stoichiometry and Yield
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Reactant/
Product

Molar
Mass (
g/mol )

Moles
(mol)

Volume
(mL) /
Mass (g)

Theoretic
al Yield
(g)

Actual
Yield (g)

Percenta
ge Yield
(%)

N-

Ethylaniline
121.18

User

Defined

User

Defined
- - -

Acetic

Anhydride
102.09

User

Defined

User

Defined
- - -

N-

Ethylaceta

nilide

163.22 - - Calculated Measured Calculated

Safety Precautions
N-Ethylaniline: Toxic by inhalation, ingestion, and skin absorption. Handle in a well-ventilated

fume hood and wear appropriate personal protective equipment (PPE), including gloves and

safety goggles.

Acetic Anhydride: Corrosive and a lachrymator. Causes severe burns. Handle with extreme

care in a fume hood, wearing gloves, a lab coat, and safety goggles.

Hydrochloric Acid (concentrated): Highly corrosive and causes severe burns. Handle in a

fume hood with appropriate PPE.

General Precautions: Avoid breathing vapors and contact with skin and eyes.[2] In case of

contact, immediately flush the affected area with plenty of water.[3] Handle all chemicals in

accordance with good laboratory practices.[3]

Visualization of Experimental Workflow
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Caption: Workflow for the synthesis and purification of N-Ethylacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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